Cas no 1804379-68-7 (Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate
• CAS No: 1804379-68-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884130
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)6-4(7(10)11)3-5(14(16)17)13-8(6)12/h3,7H,2H2,1H3
• InChI Key： XUPQLRFPMGXTLW-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate

Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate (CAS No. 1804379-68-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate, identified by its CAS number 1804379-68-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester has garnered attention due to its structural features and potential applications in drug development. The presence of both fluoro and difluoromethyl substituents enhances its utility as a building block for more complex molecules, making it a valuable intermediate in synthetic organic chemistry.

The compound's nitropyridine core is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry. Pyridine derivatives are widely recognized for their biological activity, with modifications at various positions offering distinct pharmacological profiles. In particular, the nitro group at the 6-position and the ester functionality at the 3-position contribute to the molecule's reactivity and versatility. These features make Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate a promising candidate for further derivatization and exploration in therapeutic contexts.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The incorporation of difluoromethyl groups, in particular, has been associated with enhanced pharmacokinetic properties. This has led to increased interest in synthesizing and studying compounds like Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate, which can serve as precursors for novel therapeutic agents.

The synthesis of this compound typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, nitration, and esterification, each requiring careful optimization to ensure high yield and purity. The use of modern catalytic methods and green chemistry principles has further refined these processes, making them more efficient and environmentally friendly. Such improvements are crucial in pharmaceutical manufacturing, where sustainability is increasingly becoming a priority.

In the context of medicinal chemistry, Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate has been explored for its potential as an intermediate in the development of small-molecule drugs. Its structural motifs are reminiscent of known bioactive molecules, suggesting that derivatives of this compound may exhibit similar pharmacological effects. For instance, modifications at the 4-position could introduce additional functional groups that modulate receptor binding or metabolic pathways. Such explorations are currently underway in several research laboratories aiming to uncover new therapeutic opportunities.

The role of computational chemistry has also become integral in studying compounds like Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate. Advanced modeling techniques allow researchers to predict molecular properties, such as solubility and binding affinity, before conducting costly experimental trials. This approach accelerates the drug discovery process by enabling rapid screening of potential candidates. Moreover, computational studies can provide insights into the mechanistic aspects of reactions involved in synthesizing this compound, aiding in the development of more efficient synthetic routes.

The impact of fluorinated pyridines on medicinal chemistry extends beyond their structural role; they also influence the electronic properties of molecules. The presence of electronegative fluorine atoms can alter electron density distribution, thereby affecting reactivity and interaction with biological targets. This characteristic makes Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate a versatile scaffold for designing molecules with tailored properties. Researchers are leveraging these features to develop innovative strategies for addressing various diseases.

Ongoing research into Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate continues to reveal new possibilities in drug development. Collaborative efforts between academic institutions and pharmaceutical companies have led to novel synthetic methodologies and biological evaluations. These studies not only enhance our understanding of the compound's potential but also contribute to the broader field of organic synthesis and medicinal chemistry. As research progresses, it is anticipated that this compound will find even wider applications in developing next-generation therapeutics.

The future prospects for Ethyl 4-(difluoromethyl)-2-fluoro-6-nitropyridine-3-carboxylate are promising, given its unique structural features and functional diversity. Continued exploration into its derivatives and synthetic modifications will likely uncover new pharmacological activities relevant to human health. As the demand for innovative drugs grows, compounds like this will play an increasingly important role in meeting global healthcare challenges. The intersection of chemistry and medicine continues to drive groundbreaking discoveries that benefit society.